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Compound of Interest

Compound Name: Dehydropodophyllotoxin

Cat. No.: B15579917

An In-depth Technical Guide to the Physical and Chemical Properties of
Dehydropodophyllotoxin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dehydropodophyllotoxin (DPT) is a naturally occurring lignan found in several plant species,
including Podophyllum species. It is a derivative of podophyllotoxin and has garnered
significant interest in the scientific community for its potent biological activities, including
antiviral and anticancer properties. This technical guide provides a comprehensive overview of
the physical and chemical properties of Dehydropodophyllotoxin, presents experimental
protocols for its characterization, and illustrates key concepts through detailed diagrams. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug discovery and development.

Chemical Identity

Dehydropodophyllotoxin is structurally similar to podophyllotoxin, with the key difference
being the presence of a double bond in the C ring, leading to a planar structure in that region.
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Identifier Value

(5R,5aR,8aR,9R)-9-hydroxy-5-(3,4,5-
trimethoxyphenyl)-5,5a,8a,9-

IUPAC Name .
tetrahydrofuro[3',4".6,7]naphtho[2,3-d]dioxol-
6(8H)-one

Chemical Formula C22H2008

Molecular Weight 412.39 g/mol

CAS Number 553-10-6

PubChem CID 11105

Physical Properties

The physical properties of Dehydropodophyllotoxin are crucial for its handling, formulation,
and bioavailability studies.

Property Value Experimental Conditions

Standard atmospheric

Melting Point 268-272 °C
pressure
White to off-white crystalline Solid state at room
Appearance
powder temperature

Soluble in DMSO, methanol,
Standard temperature and

Solubility and chloroform. Sparingly
_ pressure
soluble in water.
Optical Rotation [a]D -135° (c=0.5, CHCI3) 20 °C

Chemical Properties and Reactivity

Dehydropodophyllotoxin's chemical properties are dictated by its functional groups, including
a lactone ring, a trimethoxyphenyl group, and a hydroxyl group.
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Lactone Ring Stability: The y-lactone ring is susceptible to hydrolysis under basic conditions,
leading to the opening of the ring and loss of biological activity.

Oxidation and Reduction: The hydroxyl group can be oxidized, and the double bond can be
reduced, offering avenues for synthetic modifications.

Chirality: The molecule possesses several chiral centers, making stereospecific synthesis
and characterization essential.

Experimental Protocols

Detailed methodologies are critical for the accurate characterization of

Dehydropodophyllotoxin.

Determination of Melting Point

Objective: To determine the temperature at which Dehydropodophyllotoxin transitions from a

solid to a liquid state.

Methodology:

A small amount of the crystalline powder is placed in a capillary tube.
The capillary tube is inserted into a calibrated melting point apparatus.
The temperature is gradually increased at a controlled rate (e.g., 1 °C/min).

The temperature range at which the substance begins to melt and completely liquefies is
recorded.

Measurement Process

Gradual Heating (1°C/m\Hﬂsual Observat i ioD—bGecord Temperature Ranga

Apparatus Setup

Insertion
Dehydropodophyllotoxin Sample Capillary Tube Melting Point Apparatus
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Workflow for Melting Point Determination.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the purity of a Dehydropodophyllotoxin sample.

Methodology:

Mobile Phase Preparation: A mixture of acetonitrile and water (e.g., 60:40 v/v) is prepared
and degassed.

o Standard Solution Preparation: A stock solution of Dehydropodophyllotoxin of known
concentration is prepared in the mobile phase.

o Sample Preparation: The sample is dissolved in the mobile phase to a similar concentration
as the standard.

o Chromatographic Conditions:

[e]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pym).

Flow Rate: 1.0 mL/min.

o

o

Injection Volume: 20 pL.

Detection: UV at 292 nm.

[¢]

e Analysis: The chromatograms of the standard and sample are compared. The area under the
peak corresponding to Dehydropodophyllotoxin is used to calculate the purity.

Biological Activity and Signaling Pathways

Dehydropodophyllotoxin is known to inhibit the polymerization of tubulin, which is a critical
component of the cytoskeleton. This disruption of microtubule dynamics leads to cell cycle
arrest and apoptosis.
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Mechanism of Action of Dehydropodophyllotoxin.

Conclusion

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15579917?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dehydropodophyllotoxin is a promising natural product with significant therapeutic potential.
A thorough understanding of its physical and chemical properties is fundamental for its
development as a drug candidate. The protocols and data presented in this guide provide a
solid foundation for researchers working with this compound. Further investigations into its
formulation, stability, and pharmacokinetic profile are warranted to fully exploit its clinical
potential.

 To cite this document: BenchChem. [Physical and chemical properties of
Dehydropodophyllotoxin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579917#physical-and-chemical-properties-of-
dehydropodophyllotoxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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